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Compound of Interest

Compound Name: PIKfyve-IN-2

Cat. No.: B12387721 Get Quote

A comprehensive review of publicly available scientific literature and data repositories did not

yield specific research articles, patents, or detailed experimental data for the compound

designated as "PIKfyve-IN-2." Commercial vendors list this compound as a potent inhibitor of

PIKfyve kinase, a critical enzyme in cellular trafficking and signaling pathways. However, the

absence of published primary research prevents the creation of an in-depth technical guide that

meets the core requirements of quantitative data summarization, detailed experimental

protocols, and evidence-based signaling pathway diagrams for this specific molecule.

While a detailed analysis of PIKfyve-IN-2 is not possible due to the lack of data, this guide will

provide a comprehensive overview of the target enzyme, PIKfyve, including its function,

involvement in signaling pathways, and the methodologies commonly used to study its

inhibitors. This information is based on extensive research on other well-characterized PIKfyve

inhibitors.

The Target: PIKfyve Kinase
PIKfyve, also known as 1-phosphatidylinositol 3-phosphate 5-kinase, is a crucial enzyme that

plays a central role in the regulation of endomembrane trafficking and cellular homeostasis.[1]

[2] Its primary function is to phosphorylate phosphatidylinositol 3-phosphate (PI(3)P) to

generate phosphatidylinositol 3,5-bisphosphate (PI(3,5)P2).[1][3][4][5] PI(3,5)P2 is a low-

abundance but critical signaling lipid that regulates the fission and fusion of endosomes and

lysosomes, thereby controlling processes such as endocytic trafficking, lysosomal function, and

autophagy.[4][5]
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PIKfyve exists in a complex with the scaffolding protein VAC14 and the phosphatase FIG4,

which work together to tightly regulate the levels of PI(3,5)P2.[1] Disruption of PIKfyve activity,

either through genetic mutation or pharmacological inhibition, leads to the accumulation of

enlarged endosomes and vacuoles, a hallmark phenotype indicating impaired endolysosomal

trafficking.[3][4][5]

PIKfyve Signaling Pathways
Inhibition of PIKfyve disrupts the delicate balance of phosphoinositide signaling, impacting

several downstream cellular processes. The primary consequence of PIKfyve inhibition is the

depletion of PI(3,5)P2, which in turn affects multiple signaling and trafficking pathways.

Endosomal Trafficking Pathway
The core function of PIKfyve is central to the maturation and function of the endolysosomal

system. The pathway diagram below illustrates the central role of PIKfyve in converting PI(3)P

to PI(3,5)P2, a critical step for the proper functioning of late endosomes and lysosomes.

Inhibition of PIKfyve blocks this conversion, leading to the characteristic vacuolization

phenotype.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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